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Compound of Interest

Compound Name: Di-tert-butyl oxalate

Cat. No.: B1345461

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Di-tert-butyl oxalate. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties

Di-tert-butyl oxalate is an ester used in organic synthesis.[1] While some sources may
describe it as a colorless liquid, its melting point indicates it is a solid at standard room
temperature.[2][3] It is soluble in organic solvents like ethanol and dimethylformamide but has
low solubility in water.[2]

Property Value
Molecular Formula C10H1804[4]
Molecular Weight 202.25 g/mol [4]
CAS Number 691-64-5[4]
Melting Point 69-72 °C[3]
Storage Temperature 2-8°C[3]

Hazard Identification and Personal Protective Equipment
(PPE)
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Di-tert-butyl oxalate is classified as causing skin and serious eye irritation.[3][5] Adherence to
proper PPE protocols is mandatory to minimize exposure.

Hazard Statement Description
H315 Causes skin irritation[3][5]
H319 Causes serious eye irritation[3][5]

The following table summarizes the recommended PPE for handling Di-tert-butyl oxalate.

) . Specifications and
Area of Protection Required PPE
Remarks

o Must conform to EN166 (EU)
Safety glasses with side-

Eye/Face Protection ) or NIOSH (US) approved
shields or goggles
standards.[4]

Gloves must be inspected
) ] Chemical-resistant gloves before use. Use proper glove
Skin Protection o ) )
(e.g., Nitrile rubber) removal technique to avoid

skin contact.[4]

To protect against splashes
Laboratory coat

and spills.

N95 (US) or type ABEK-P2 Use in areas with inadequate
Respiratory Protection (EU EN 143) respirator ventilation or where dust

cartridges formation is likely.[3][4]

Operational Plan for Safe Handling and Disposal

A systematic approach to handling and disposal is crucial for laboratory safety.
3.1. Handling Procedures

o Preparation: Work in a well-ventilated area, preferably under a chemical fume hood.[4]
Ensure an eyewash station and safety shower are readily accessible.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1345461?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/303402
https://pubchem.ncbi.nlm.nih.gov/compound/69651
https://www.sigmaaldrich.com/HK/zh/product/aldrich/303402
https://pubchem.ncbi.nlm.nih.gov/compound/69651
https://www.sigmaaldrich.com/HK/zh/product/aldrich/303402
https://pubchem.ncbi.nlm.nih.gov/compound/69651
https://www.benchchem.com/product/b1345461?utm_src=pdf-body
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/303402
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.chemicalbook.com/msds/di-tert-butyl-oxalate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Personal Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in
the laboratory.

e Handling: Avoid contact with skin and eyes.[4] Avoid the formation of dust and aerosols.[4]
3.2. Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

o Recommended storage temperature is between 2-8°C.[7]

3.3. Spill Cleanup

e Evacuate: Evacuate personnel from the immediate area.

o Ventilate: Ensure adequate ventilation.

o Containment: Use personal protective equipment.[4] Pick up and arrange disposal without
creating dust.[4] Sweep up the spilled material and place it in a suitable, closed container for
disposal.[4]

o Decontamination: Clean the spill area thoroughly.
3.4. Disposal Plan

» Waste Collection: Collect all waste material, including contaminated PPE, in a clearly labeled
and sealed container.

o Disposal Route: Dispose of the chemical waste through an approved hazardous waste
disposal facility.[6] Do not dispose of it down the drain or in regular trash.[4] Contaminated
packaging should be disposed of as unused product.[4]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of accidental exposure.
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Exposure Route First Aid Measures

Rinse cautiously with water for several minutes.

[4] Remove contact lenses, if present and easy
Eye Contact i o )

to do. Continue rinsing for at least 15 minutes

and consult a physician.[4]

i Wash off with soap and plenty of water.[4] If skin
Skin Contact S ) ) ]
irritation occurs, get medical advice/attention.[6]

Move the person into fresh air.[4] If not
Inhalation breathing, give artificial respiration.[4] Consult a

physician.[4]

Rinse mouth with water.[4] Never give anything
Ingestion by mouth to an unconscious person.[4] Consult

a physician.[4]

Fire Safety

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

o Firefighting PPE: Wear a self-contained breathing apparatus for firefighting if necessary.[4]

o Hazardous Decomposition Products: Carbon oxides may be formed under fire conditions.[4]

Workflow for Safe Handling and Disposal of Di-tert-
butyl Oxalate

The following diagram illustrates the logical workflow for the safe management of Di-tert-butyl
oxalate in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Di-tert-butyl oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling Di-
tert-butyl Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345461#personal-protective-equipment-for-
handling-di-tert-butyl-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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